Cas no 2171897-16-6 (2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid
• CAS No: 2171897-16-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6493695
• PubChem ID: 165502549
• Update Time: 2025-05-20

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid
• EN300-1483939
• 2171897-16-6
• 2-ethyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-11-19(16-25(31)29-18-28(5-2,6-3)26(32)33)30-27(34)35-17-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24H,4-6,11,16-18H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FOTKGWBIBGBGJP-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)CC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid

Comprehensive Guide to 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid (CAS No. 2171897-16-6)

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid (CAS 2171897-16-6) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-Fmoc amino acids, which are crucial building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an ethyl-branched carboxylic acid and Fmoc-protected amine, makes it valuable for creating modified peptides with enhanced stability or specific biological activities.

The growing interest in peptide-based therapeutics has increased demand for specialized amino acid derivatives like 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid. Researchers frequently search for "Fmoc amino acid applications" or "modified amino acids for peptide synthesis," reflecting the compound's importance in drug discovery. Its CAS number 2171897-16-6 serves as a unique identifier for procurement and regulatory purposes.

From a chemical perspective, 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid demonstrates excellent compatibility with standard peptide coupling reagents such as HBTU or HATU. The Fmoc protecting group can be selectively removed under mild basic conditions (typically 20% piperidine in DMF), allowing for sequential peptide chain elongation. This characteristic makes it particularly valuable for automated peptide synthesizers, where researchers often inquire about "best Fmoc-amino acids for SPPS" or "specialty amino acids for peptide modification."

The pharmaceutical industry has shown increasing interest in 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid (CAS 2171897-16-6) for developing novel peptide drugs. Its branched alkyl side chain can impart improved pharmacokinetic properties to therapeutic peptides, addressing common challenges like proteolytic stability and membrane permeability. Current research trends focusing on "peptide drug optimization" and "non-natural amino acids in therapeutics" highlight the compound's relevance in modern drug development.

Quality control of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid typically involves HPLC analysis to ensure high purity (>98%), which is critical for peptide synthesis applications. The compound's stability under various storage conditions (often stored at 2-8°C) is another common search topic among researchers ("storage conditions for Fmoc-amino acids"). Proper handling maintains the integrity of both the Fmoc protecting group and the reactive carboxylic acid functionality.

In the context of green chemistry initiatives, there's growing interest in more sustainable approaches to producing Fmoc-protected amino acid derivatives like 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid. Researchers are exploring "environmentally friendly peptide synthesis" methods that reduce solvent waste while maintaining high yields. The compound's synthetic versatility positions it well for adaptation to these emerging green chemistry protocols.

The global market for specialized amino acids like 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid (CAS 2171897-16-6) continues to expand, driven by increasing R&D investment in peptide therapeutics. Market analysis searches such as "Fmoc-amino acid market growth" reflect this trend. The compound's unique structural features make it particularly valuable for creating peptide libraries in drug discovery programs, where molecular diversity is crucial for identifying lead compounds.

Analytical characterization of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid typically employs techniques like mass spectrometry (for molecular weight confirmation) and NMR spectroscopy (for structural verification). These quality control measures address common researcher concerns found in searches like "how to verify Fmoc-amino acid purity." The compound's well-defined spectral signatures facilitate its identification and purity assessment.

Recent advances in peptide conjugation technologies have created new applications for 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid. Its carboxylic acid group can be utilized for various bioconjugation strategies, making it relevant to searches about "amino acid linkers for peptide-drug conjugates." This versatility supports its use in developing targeted therapies and diagnostic agents, particularly in oncology and metabolic disease research.

As peptide therapeutics gain regulatory approvals, the demand for high-quality Fmoc-protected building blocks like 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid (CAS 2171897-16-6) continues to rise. Current good manufacturing practice (cGMP) standards for peptide synthesis further emphasize the need for reliable, well-characterized amino acid derivatives. This aligns with frequent industry searches for "GMP-grade Fmoc-amino acids" and "regulated peptide starting materials."

The future outlook for 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid appears promising, with anticipated growth in both research and commercial applications. Emerging trends in "peptide-based vaccines" and "next-generation peptide therapeutics" suggest expanding uses for this specialized building block. Its combination of synthetic accessibility and structural versatility positions it as a valuable tool for medicinal chemistry and biopharmaceutical development in the coming years.